Cas no 81158-90-9 (Cyclobutanemethanol, 2-ethoxy-1-(1-methylethyl)-, (1R,2R)-rel-)

Cyclobutanemethanol, 2-ethoxy-1-(1-methylethyl)-, (1R,2R)-rel- structure
81158-90-9 structure
Product Name:Cyclobutanemethanol, 2-ethoxy-1-(1-methylethyl)-, (1R,2R)-rel-
CAS No:81158-90-9
MF:C10H20O2
MW:172.264603614807
CID:1802436
Update Time:2024-11-27

Cyclobutanemethanol, 2-ethoxy-1-(1-methylethyl)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 2-ethoxy-1-(1-methylethyl)-, (1R,2R)-rel-
    • Inchi: 1S/C10H20O2/c1-4-12-9-5-6-10(9,7-11)8(2)3/h8-9,11H,4-7H2,1-3H3/t9-,10+/m1/s1
    • InChI Key: VNGMEIHOKZWVKK-ZJUUUORDSA-N
    • SMILES: [C@]1(C(C)C)(CO)CC[C@H]1OCC

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 236.0±8.0 °C(Predicted)
  • pka: 15.05±0.10(Predicted)
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